Cas no 13100-00-0 (2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole)
13100-00-0 structure
Product Name:2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
CAS No:13100-00-0
MF:C12H14N2
MW:186.252962589264
CID:190591
PubChem ID:121896
Update Time:2025-04-19
2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4,9-tetrahydro-2-methyl-1H-Pyrido[3,4-b]indole
- 1H-Pyrido[3,4-b]indole,2,3,4,9-tetrahydro-2-methyl-
- 2-methyl-1,3,4,9-tetrahydropyrido[3,4-b]indole
- 2-methyltryptoline
- 2-methyl-2,3,4,9-tetrahydro-1H-beta-carboline
- N-METHYL-1,2,3,4-TETRAHYDRO-BETA-CARBOLINE
- 2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
- NSC683435
- AKOS006320934
- PD166857
- 2-Methyltetrahydro-beta-carboline
- 13100-00-0
- 2-Methyl-2,3,4,9-tetrahydro-1H-.beta.-carboline
- n-methyltetrahydro-beta-carboline
- 2-Methyl-9H-1,2,3,4-tetrahydropyrido(3,4-b) indole
- F1905-8574
- 2-Methyl-1,2,3,4-tetrahydro-beta-carboline
- 2-Methyltetrahydro-b-carboline
- BDBM50018545
- SCHEMBL1055807
- NCI60_029908
- MLS001049128
- DTXSID40156838
- TQP1342
- 2,3,4,9-Tetrahydro-2-methyl-1H-pyrido[3,4-b]indole, 9CI
- 2-Methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
- HMS2268E23
- 2-Methyl-2,3,4,9-tetrahydro-1H-beta-carboline #
- SMR000386955
- CHEMBL69618
- NSC-683435
- Oprea1_539196
- CHEBI:185749
- 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-2-methyl-
- InChI=1/C12H14N2/c1-14-7-6-10-9-4-2-3-5-11(9)13-12(10)8-14/h2-5,13H,6-8H2,1H
- 2-Methyl-2,3,4,9-tetrahydro-1H-b-carboline
- 1,2,3,4-Tetrahydro-2-methyl-b-carboline
- 2-Methyl-1,2,3,4-tetrahydro-.beta.-carboline
- NCGC00246229-01
- HS-4256
-
- Inchi: 1S/C12H14N2/c1-14-7-6-10-9-4-2-3-5-11(9)13-12(10)8-14/h2-5,13H,6-8H2,1H3
- InChI Key: JOFKCNJIUXPJAC-UHFFFAOYSA-N
- SMILES: N1(C)CCC2C3C=CC=CC=3NC=2C1
Computed Properties
- Exact Mass: 186.11582
- Monoisotopic Mass: 186.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 19Ų
Experimental Properties
- Density: 1.165
- Melting Point: 216-217 °C
- Boiling Point: 326.4°Cat760mmHg
- Flash Point: 151.2°C
- Refractive Index: 1.66
- PSA: 19.03
2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M203361-10mg |
2-Methyl-1h,2h,3h,4h,9h-pyrido[3,4-b]indole |
13100-00-0 | 10mg |
$ 88.00 | 2023-09-07 | ||
| TRC | M203361-25mg |
2-Methyl-1h,2h,3h,4h,9h-pyrido[3,4-b]indole |
13100-00-0 | 25mg |
$ 184.00 | 2023-09-07 | ||
| TRC | M203361-50mg |
2-Methyl-1h,2h,3h,4h,9h-pyrido[3,4-b]indole |
13100-00-0 | 50mg |
$ 333.00 | 2023-09-07 | ||
| TRC | M203361-100mg |
2-Methyl-1h,2h,3h,4h,9h-pyrido[3,4-b]indole |
13100-00-0 | 100mg |
110.00 | 2021-08-04 | ||
| TRC | M203361-500mg |
2-Methyl-1h,2h,3h,4h,9h-pyrido[3,4-b]indole |
13100-00-0 | 500mg |
395.00 | 2021-08-04 | ||
| TRC | M203361-1g |
2-Methyl-1h,2h,3h,4h,9h-pyrido[3,4-b]indole |
13100-00-0 | 1g |
595.00 | 2021-08-04 | ||
| Life Chemicals | F1905-8574-0.25g |
2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole |
13100-00-0 | 95% | 0.25g |
$215.0 | 2023-09-07 | |
| Life Chemicals | F1905-8574-0.5g |
2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole |
13100-00-0 | 95% | 0.5g |
$360.0 | 2023-09-07 | |
| Life Chemicals | F1905-8574-1g |
2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole |
13100-00-0 | 95% | 1g |
$601.0 | 2023-09-07 | |
| Life Chemicals | F1905-8574-2.5g |
2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole |
13100-00-0 | 95% | 2.5g |
$1202.0 | 2023-09-07 |
2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
13100-00-0 (2-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent